6-Fluoro-n-methyl-4-pyrimidinamine

• IUPAC Name: 6-fluoro-N-methylpyrimidin-4-amine
• InChI: InChI=1S/C5H6FN3/c1-7-5-2-4(6)8-3-9-5/h2-3H,1H3,(H,7,8,9)
• InChI Key: OGIDDUSIUCSNAK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=NC=N1)F
• Molecular Formula: C5H6FN3
• Molecular Weight: 127.12 g/mol

Description

6-Fluoro-N-methyl-4-pyrimidinamine is a pyrimidine derivative featuring a fluorine atom at the 6-position and an N-methylated amine group at the 4-position of the pyrimidine ring. Pyrimidines are heterocyclic aromatic compounds with broad applications in pharmaceuticals, agrochemicals, and materials science due to their ability to engage in hydrogen bonding and π-stacking interactions. Fluorination at specific positions often enhances metabolic stability and lipophilicity, making such compounds valuable in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the nucleophilic aromatic substitution (S_NAr) reaction, where a suitable fluorinating agent, such as potassium fluoride (KF), is used to replace a leaving group (e.g., chlorine) on a pyrimidine precursor . The reaction is

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following pyrimidinamine derivatives are structurally related and highlight the impact of substituent variations:

Compound Name	Substituents (Pyrimidine Positions)	Key Features	Reference
5-[(4-Fluoroanilino)methyl]-6-methyl-N-(4-methylphenyl)-2-phenylpyrimidin-4-amine	5: (4-Fluoroanilino)methyl; 6: methyl; 4: N-(4-methylphenyl)	Fluorine on anilino side chain; intramolecular N–H⋯N hydrogen bonding
Diflumetorim	5: Cl; 6: methyl; 4: N-(1-(4-(difluoromethoxy)phenyl)propyl)	Chloro and difluoromethoxy groups; pesticide
Pyrimidifen	5: Cl; 6: ethyl; 4: N-(2-(4-(2-ethoxyethyl)-2,3-dimethylphenoxy)ethyl)	Ethyl and ethoxy groups; acaricide
N-benzyl-4-methyl-6-phenoxy-2-pyrimidinamine	4: N-benzyl; 6: phenoxy; 2: NH2	Phenoxy and benzyl groups; no fluorine

Key Observations :

• Fluorine Placement: In 6-Fluoro-N-methyl-4-pyrimidinamine, fluorine is directly on the pyrimidine ring, whereas in the compound from , fluorine is part of a side-chain anilino group. Direct fluorination on the pyrimidine core may enhance electronic effects (e.g., electron-withdrawing) compared to distal fluorination .
• N-Substituents : The N-methyl group in the target compound is simpler than the bulky substituents in pesticides like diflumetorim and pyrimidifen, which may improve membrane permeability but reduce target specificity .
• Chloro vs.

Physico-Chemical Properties

• Molecular Weight: 6-Fluoro-N-methyl-4-pyrimidinamine (estimated): ~153.14 g/mol (C₅H₇FN₃). N-benzyl-4-methyl-6-phenoxy-2-pyrimidinamine: 291.35 g/mol . The lower molecular weight of the target compound suggests higher solubility in polar solvents compared to bulkier analogs.
• Hydrogen Bonding: The compound in exhibits intramolecular N–H⋯N hydrogen bonds, stabilizing its conformation .

• Lipophilicity :

  • Fluorine’s electronegativity increases lipophilicity (logP) compared to chlorine or methyl groups, which could enhance blood-brain barrier penetration .